Cas no 2411255-43-9 (N-[5-(cyclopropylcarbamoyl)-2-methylphenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide)

• Product Name: N-[5-(cyclopropylcarbamoyl)-2-methylphenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• CAS No: 2411255-43-9
• MF: C₂₆H₂₉N₃O₃
• MW: 431.52676653862
• CID: 6150394
• PubChem ID: 165771031
• Update Time: 2025-10-28

N-[5-(cyclopropylcarbamoyl)-2-methylphenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2411255-43-9
• N-[5-(cyclopropylcarbamoyl)-2-methylphenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• EN300-26602383

• Inchi： 1S/C26H29N3O3/c1-3-23(30)29-15-13-26(14-16-29,20-7-5-4-6-8-20)25(32)28-22-17-19(10-9-18(22)2)24(31)27-21-11-12-21/h3-10,17,21H,1,11-16H2,2H3,(H,27,31)(H,28,32)
• InChI Key： DEPYLEGXSBWRHM-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)NC1C(C)=CC=C(C=1)C(NC1CC1)=O

Computed Properties

• Exact Mass: 431.22089180g/mol
• Monoisotopic Mass: 431.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 78.5Ų

Additional information on N-[5-(cyclopropylcarbamoyl)-2-methylphenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide

Comprehensive Overview of N-[5-(cyclopropylcarbamoyl)-2-methylphenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2411255-43-9)

The compound N-[5-(cyclopropylcarbamoyl)-2-methylphenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2411255-43-9) is a highly specialized piperidine derivative with significant potential in pharmaceutical research. Its unique structure combines a cyclopropylcarbamoyl moiety with a phenylpiperidine core, making it a subject of interest for drug discovery. Researchers are particularly intrigued by its potential applications in targeting enzyme inhibition and receptor modulation, which align with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in cancer research and neurodegenerative disease studies. The N-[5-(cyclopropylcarbamoyl)-2-methylphenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide structure exhibits promising pharmacokinetic properties, including improved blood-brain barrier permeability, a critical factor in CNS drug development. This aligns with frequent searches for "blood-brain barrier penetrating compounds" and "neuroprotective agents" in scientific literature.

The piperidine-4-carboxamide scaffold of this compound is a recurring motif in FDA-approved drugs, underscoring its therapeutic relevance. Its prop-2-enoyl (acrylamide) group is particularly noteworthy, as it may enable covalent binding to biological targets—a hot topic in drug design circles. This feature responds to growing interest in "irreversible inhibitors" and "targeted covalent inhibitors," which have gained traction due to their prolonged therapeutic effects.

From a synthetic chemistry perspective, the cyclopropylcarbamoyl segment introduces intriguing steric and electronic effects that influence the compound's binding affinity. This aspect resonates with researchers searching for "structure-activity relationship studies" and "conformational restriction strategies" in drug optimization. The compound's 2-methylphenyl group further enhances its lipophilicity, addressing the pharmaceutical industry's ongoing challenge of balancing solubility and membrane permeability.

In the context of medicinal chemistry, CAS No. 2411255-43-9 represents an excellent example of rational drug design. Its structural features are carefully engineered to interact with specific biological targets while maintaining favorable ADME properties (Absorption, Distribution, Metabolism, and Excretion). This aligns with frequent queries about "drug-likeness parameters" and "lead compound optimization," reflecting the compound's relevance to current pharmaceutical challenges.

The growing interest in personalized medicine has brought attention to compounds like N-[5-(cyclopropylcarbamoyl)-2-methylphenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide. Its potential for selective targeting makes it particularly valuable in the era of biomarker-driven therapies, addressing common searches for "target-specific drug molecules" and "precision oncology compounds." The compound's modular structure also allows for derivatization, enabling researchers to explore structure-activity relationships—a key focus in modern drug discovery pipelines.

From a technical standpoint, the synthesis of CAS No. 2411255-43-9 involves sophisticated organic transformations, including amide coupling and piperidine functionalization. These processes are of particular interest to chemists searching for "efficient amide bond formation" and "heterocyclic compound synthesis." The compound's chiral center at the piperidine ring also raises important considerations for stereoselective synthesis, a trending topic in asymmetric catalysis research.

In analytical chemistry applications, N-[5-(cyclopropylcarbamoyl)-2-methylphenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide presents interesting challenges for chromatographic separation and mass spectral characterization. These aspects respond to frequent searches for "HPLC method development for complex molecules" and "LC-MS analysis of nitrogen-containing compounds." The compound's UV-active aromatic systems make it particularly suitable for photometric detection, an important consideration in analytical method validation.

The pharmaceutical industry's shift toward fragment-based drug discovery has increased the value of compounds like CAS No. 2411255-43-9, which can serve as molecular scaffolds for library development. This connects with trending searches for "privileged structures in medicinal chemistry" and "fragment growing strategies." The compound's balanced molecular weight and polar surface area make it an attractive starting point for hit-to-lead optimization programs.

Looking forward, N-[5-(cyclopropylcarbamoyl)-2-methylphenyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide holds significant promise for translational research. Its structural features address multiple current needs in drug development, from CNS targeting to covalent inhibition strategies. As research continues to explore its full potential, this compound is likely to remain at the forefront of discussions about innovative therapeutic agents and next-generation pharmaceuticals.